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Compound of Interest

Compound Name: (R)-GNE-140

Cat. No.: B10789137

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target selectivity profile of (R)-
GNE-140, a potent inhibitor of lactate dehydrogenase (LDH). The information is compiled from

publicly available scientific literature and is intended to serve as a resource for researchers in

oncology, metabolism, and drug discovery. This document details the quantitative biochemical

and cellular activity of (R)-GNE-140, outlines the experimental protocols used for its

characterization, and visualizes its mechanism of action and related signaling pathways.

Core Target Profile and Potency
(R)-GNE-140 is a highly potent and selective inhibitor of lactate dehydrogenase A (LDHA) and

lactate dehydrogenase B (LDHB). It demonstrates significantly greater potency than its (S)-

enantiomer.

Table 1: Primary Target Inhibition
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Target IC50 (nM) Assay Type Notes

LDHA 3 Cell-free

(R)-enantiomer is 18-

fold more potent than

the (S)-enantiomer.[1]

[2]

LDHB 5 Cell-free

LDHC 5 Cell-free [1]

Selectivity Profile
(R)-GNE-140 exhibits high selectivity for its primary targets, LDHA and LDHB, with minimal

activity against other dehydrogenases and a broad panel of kinases.

Table 2: Off-Target Selectivity
Target IC50 Assay Type Notes

Malate

Dehydrogenase 1

(MDH1)

>10 µM Cell-free
Demonstrates high

selectivity over MDH1.

Malate

Dehydrogenase 2

(MDH2)

>10 µM Cell-free
Demonstrates high

selectivity over MDH2.

301 Kinases >1 µM Cell-free

Screened against a

panel of 301 kinases,

indicating low off-

target activity in the

kinome.

Cellular Activity Profile
In cellular assays, (R)-GNE-140 demonstrates on-target activity by reducing lactate production

and inhibiting the proliferation of cancer cell lines that are dependent on glycolysis.
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Table 3: Cellular Assay Data
Cell Line Assay Type IC50 Notes

MIA PaCa-2

(Pancreatic Cancer)
Lactate Production 670 nM

Demonstrates target

engagement in a

cellular context.

MIA PaCa-2

(Pancreatic Cancer)
Proliferation 430 nM

Highlights sensitivity

in a glycolysis-

dependent cell line.

KP-2 (Pancreatic

Cancer)
Proliferation 430 nM

IDH1-mutant

Chondrosarcoma

(Bone Cancer)

Proliferation 0.8 µM

Shows activity in

specific genetic

contexts.[1]

Panel of 347 Cancer

Cell Lines
Proliferation -

Inhibits proliferation in

37 out of 347 cell lines

with a potency cutoff

of 5 µM.[1][2]

Mechanism of Action and Signaling Pathways
(R)-GNE-140 is an active site-targeting, competitive inhibitor of lactate dehydrogenase. By

inhibiting the conversion of pyruvate to lactate, it disrupts the regeneration of NAD+ required for

glycolysis, leading to a reduction in cellular lactate levels and an increase in pyruvate.

Glycolysis Inhibition Workflow
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Caption: Inhibition of LDHA/B by (R)-GNE-140 blocks lactate production.

In certain cellular contexts, particularly in the development of acquired resistance, inhibition of

LDHA by (R)-GNE-140 can lead to the activation of compensatory signaling pathways that

promote oxidative phosphorylation (OXPHOS).

Acquired Resistance Signaling Pathway
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Caption: Acquired resistance to (R)-GNE-140 can be mediated by the AMPK-mTOR pathway.

[3]

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of

experimental findings. Below are representative protocols for key assays used to characterize

(R)-GNE-140.
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Biochemical LDHA/LDHB Inhibition Assay
This assay quantifies the enzymatic activity of LDHA or LDHB in the presence of an inhibitor.

Workflow Diagram

Start Add LDHA/LDHB Enzyme Add (R)-GNE-140 (serial dilution) Pre-incubate Add NADH and Pyruvate Incubate at 37°C Measure NADH depletion (Absorbance at 340 nm) Calculate IC50

Click to download full resolution via product page

Caption: Workflow for the biochemical LDH inhibition assay.

Protocol:

Reagents:

Assay Buffer: 0.1 M potassium phosphate buffer, pH 7.5.

Recombinant human LDHA or LDHB enzyme.

NADH (β-Nicotinamide adenine dinucleotide, reduced form).

Sodium pyruvate.

(R)-GNE-140 serially diluted in DMSO.

Procedure:

In a 96-well plate, add assay buffer, LDHA or LDHB enzyme, and varying concentrations

of (R)-GNE-140.

Pre-incubate the enzyme and inhibitor for 15 minutes at room temperature.

Initiate the reaction by adding a mixture of NADH and sodium pyruvate.

Monitor the decrease in absorbance at 340 nm over time, which corresponds to the

oxidation of NADH to NAD+.
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Calculate the rate of reaction for each inhibitor concentration.

Determine the IC50 value by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Cellular Lactate Production Assay
This assay measures the level of lactate secreted by cells into the culture medium following

treatment with an inhibitor.

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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